Cas no 1004193-32-1 (3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole)
1004193-32-1 structure
Product Name:3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole
CAS No:1004193-32-1
MF:C12H11N3S
MW:229.300840616226
MDL:MFCD04968706
CID:2857097
PubChem ID:7017372
Update Time:2025-04-21
3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- AKOS B017665
- ART-CHEM-BB B017665
- 3-ISOTHIOCYANATO-1-(2-METHYL-BENZYL)-1H-PYRAZOLE
- 3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole
- 1004193-32-1
- BBL039295
- AKOS000307007
- 3-isothiocyanato-1-[(2-methylphenyl)methyl]pyrazole
- SCHEMBL2113277
- 3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole
- EN300-229227
- STK313284
-
- MDL： MFCD04968706
- Inchi： 1S/C12H11N3S/c1-10-4-2-3-5-11(10)8-15-7-6-12(14-15)13-9-16/h2-7H,8H2,1H3
- InChI Key： ZHSMXGIERRISNV-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CN(CC2C=CC=CC=2C)N=1
Computed Properties
- Exact Mass: 229.06736854Da
- Monoisotopic Mass: 229.06736854Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 62.3Ų
3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025930-250mg |
3-Isothiocyanato-1-(2-methyl-benzyl)-1H-pyrazole |
1004193-32-1 | 250mg |
￡144.00 | 2022-03-01 | ||
| Fluorochem | 025930-1g |
3-Isothiocyanato-1-(2-methyl-benzyl)-1H-pyrazole |
1004193-32-1 | 1g |
￡287.00 | 2022-03-01 | ||
| Fluorochem | 025930-5g |
3-Isothiocyanato-1-(2-methyl-benzyl)-1H-pyrazole |
1004193-32-1 | 5g |
￡782.00 | 2022-03-01 | ||
| Enamine | EN300-229227-0.05g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-229227-0.1g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-229227-0.25g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-229227-0.5g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-229227-1.0g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-229227-2.5g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-229227-5.0g |
3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole |
1004193-32-1 | 95% | 5.0g |
$2110.0 | 2024-06-20 |
3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1004193-32-1 (3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole) Related Products
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